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Compound of Interest

Compound Name: Hsd17B13-IN-58

Cat. No.: B12380247

The proper disposal of the research chemical Hsd17B13-IN-58 is a critical component of
laboratory safety and environmental responsibility. As a novel and potent inhibitor, it must be
treated as hazardous chemical waste. Adherence to institutional and regulatory guidelines is
paramount to ensure the safety of laboratory personnel and the surrounding community.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is imperative to consult your institution's
Environmental Health and Safety (EHS) department for specific protocols. Always wear
appropriate Personal Protective Equipment (PPE), including a lab coat, safety goggles, and
chemical-resistant gloves. All handling of Hsd17B13-IN-58, including preparation for disposal,
should be conducted within a certified chemical fume hood to minimize inhalation exposure.

Step-by-Step Disposal Protocol

The disposal of Hsd17B13-IN-58, whether in solid form or in solution, must be managed
through your institution's hazardous waste program. Under no circumstances should this
chemical be disposed of down the drain or in regular trash.

o Waste Identification and Segregation:

o Treat all materials contaminated with Hsd17B13-IN-58 as hazardous waste. This includes
unused or expired compounds, solutions, contaminated labware (e.g., pipette tips, vials,
and flasks), and any spill cleanup materials.
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o Segregate waste containing Hsd17B13-IN-58 from other waste streams to prevent
unintended chemical reactions. Specifically, avoid mixing it with incompatible materials.

o Waste Collection and Containerization:

o Solid Waste: Collect solid Hsd17B13-IN-58 and contaminated materials in a designated,
leak-proof, and clearly labeled hazardous waste container. The container must be
compatible with the chemical.

o Liquid Waste: For solutions containing Hsd17B13-IN-58, use a dedicated, non-reactive,
and sealable liquid waste container. Do not overfill the container; it is recommended to fill
it to no more than 90% of its capacity to allow for expansion.

o Ensure all waste containers are kept securely closed except when adding waste.
e Labeling:
o Properly label all waste containers with the words "Hazardous Waste."

o The label must include the full chemical name ("Hsd17B13-IN-58"), its concentration (if in
solution), and the approximate quantity. Do not use abbreviations or chemical formulas.

o Include the date of waste accumulation and the name of the generating laboratory or
principal investigator.

e Storage:

o Store the sealed and labeled hazardous waste containers in a designated, secure, and
well-ventilated satellite accumulation area within the laboratory.

o Ensure secondary containment is in place to capture any potential leaks or spills.
e Disposal:

o Contact your institution's EHS or hazardous waste management office to schedule a
pickup for the waste.
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o Do not attempt to transport the hazardous waste off-site yourself. Disposal must be
handled by a licensed professional waste disposal service arranged by your institution.

Decontamination of Labware

For reusable labware contaminated with Hsd17B13-IN-58, a triple-rinse procedure is

recommended:
* Rinse the glassware three times with a suitable solvent capable of dissolving the compound.

o Collect the rinsate as hazardous liquid waste and dispose of it according to the procedures
outlined above.

» After the triple-rinse, the glassware can typically be washed according to standard laboratory
procedures.

Quantitative Data Summary

While specific quantitative data for Hsd17B13-IN-58 disposal is not available, general
guidelines for chemical waste provide the following recommendations:

Parameter Guideline Rationale

Liquid Waste Container Fill ) To allow for thermal expansion
< 90% capacity ]

Level and prevent spills.

To ensure the removal of

_ o Triple-rinse with a suitable hazardous residue before the
Empty Container Rinsing ) o
solvent container is disposed of or
reused.

Below is a flowchart illustrating the decision-making process for the proper disposal of
Hsd17B13-IN-58.
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Hsd17B13-IN-58 Disposal Workflow

Start: Hsd17B13-IN-58 Waste Generated

'

Wear Appropriate PPE
(Lab Coat, Goggles, Gloves)

i

Work in a Chemical Fume Hood

Identify Waste Type

Solid Waste Liquid Waste
(Unused compound, contaminated labware) (Solutions, rinsate)

Place in a Labeled, Place in a Labeled,
Leak-Proof Solid Waste Container Leak-Proof Liquid Waste Container (<90% full)

Label Container:
'Hazardous Waste'
Full Chemical Name
Concentration & Quantity
Date & Lab Info

Store in Designated Satellite
Accumulation Area with
Secondary Containment

Contact EHS for
Waste Pickup

End: Waste Disposed of by
Licensed Professional
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 To cite this document: BenchChem. [Essential Procedures for the Safe Disposal of
Hsd17B13-IN-58]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12380247#hsd17b13-in-58-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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